6-Fluoroimidazo[1,2-a]pyridine-2-carbonyl Chloride

• CAS No.: 503455-75-2
• Molecular Formula: C8H4ClFN2O
• Molecular Weight: 198.58 g/mol
• IUPAC Name: 6-fluoroimidazo[1,2-a]pyridine-2-carbonyl chloride
• InChI: InChI=1S/C8H4ClFN2O/c9-8(13)6-4-12-3-5(10)1-2-7(12)11-6/h1-4H
• InChI Key: ZPBCHQUVVXQMRK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1F)C(=O)Cl

Description

6-Fluoroimidazo[1,2-a]pyridine-2-carbonyl Chloride is a useful research compound. Its molecular formula is C8H4ClFN2O and its molecular weight is 198.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a suspension of the product of step (b) (20 g) in toluene (250 ml) and tetrabutylammonium chloride (0.3 g) was added thionyl chloride (40 ml) and the mixture refluxed for 4 hrs. A further aliquot of thionyl chloride-(40 ml) was added and the mixture was refluxed for a further 4 hrs. Solvents were evaporated and the residue was azeotroped with toluene to give the sub-title compound as a solid (20 g). This was used without further purification.